Cas no 1694637-32-5 (trans-3-methylcyclobutanol)

• Product Name: trans-3-methylcyclobutanol
• CAS No: 1694637-32-5
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD31705310
• CID: 4936477
• Update Time: 2026-02-27

trans-3-methylcyclobutanol Chemical and Physical Properties

Names and Identifiers

• 3-METHYLCYCLOBUTANOL
• 3-Methylcyclobutan-1-ol
• Cyclobutanol, 3-methyl-
• trans-3-methylcyclobutanol
• trans-3-methylcyclobutan-1-ol
• (1r,3s)-3-methylcyclobutan-1-ol
• (1s,3r)-3-methylcyclobutan-1-ol
• 0711AB
• SY203262

• MDL： MFCD31705310
• Inchi： 1S/C5H10O/c1-4-2-5(6)3-4/h4-6H,2-3H2,1H3
• InChI Key： BIAAEVYMOVFZDJ-UHFFFAOYSA-N
• SMILES： OC1CC(C)C1

Computed Properties

• Exact Mass: 86.073
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on trans-3-methylcyclobutanol

Introduction to trans-3-methylcyclobutanol (CAS No. 1694637-32-5)

trans-3-methylcyclobutanol, identified by the chemical abstracts service number CAS No. 1694637-32-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclobutane ring substituted with a methyl group at the 3-position and a hydroxyl group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The structural framework of trans-3-methylcyclobutanol imparts distinct stereochemical and electronic characteristics that make it a valuable scaffold for drug discovery. The cyclobutane ring, being a six-membered saturated heterocycle, introduces rigidity to the molecular structure, which can be advantageous in binding to biological targets with high specificity. The presence of the hydroxyl group at the 3-position adds polarity to the molecule, influencing its solubility and interactions with biological systems.

Recent research in the field of natural product analogs has highlighted the importance of cycloalkanol derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs to trans-3-methylcyclobutanol exhibit promising biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These findings have spurred further investigation into the potential of this class of molecules.

In particular, the stereochemistry of trans-3-methylcyclobutanol has been a focus of interest. The trans configuration of the methyl and hydroxyl groups contributes to optimal spatial orientation, which can enhance binding affinity to biological targets. This aspect has been explored in computational studies where molecular docking simulations have shown that trans-3-methylcyclobutanol can effectively interact with various enzymes and receptors.

The synthesis of trans-3-methylcyclobutanol has also been optimized through several methodologies. One notable approach involves the reduction of a corresponding ketone derivative using catalytic hydrogenation techniques. This method provides a straightforward route to obtaining high yields of pure product, making it suitable for large-scale production if needed.

The pharmacological potential of trans-3-methylcyclobutanol has been further explored through in vitro and in vivo studies. Preliminary results suggest that this compound may have therapeutic effects in conditions such as neurodegenerative diseases, where its ability to modulate enzyme activity could be beneficial. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-activity relationship (SAR) studies.

The chemical properties of trans-3-methylcyclobutanol, including its stability under various conditions and reactivity with other functional groups, have been thoroughly characterized. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its molecular structure and dynamics. These data are crucial for understanding how the compound behaves in different environments and how it interacts with biological systems.

In conclusion, trans-3-methylcyclobutanol (CAS No. 1694637-32-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an excellent candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely that additional insights into its biological activities and mechanisms of action will emerge.